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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

3-Chloro-4-methylphenyl isocyanate is a highly reactive organic compound that serves as a
crucial building block in the synthesis of a diverse array of molecules, ranging from
agrochemicals to potentially bioactive compounds for drug discovery. Its utility stems from the
electrophilic nature of the isocyanate group, which readily reacts with nucleophiles such as
amines, alcohols, and water. This reactivity allows for the facile introduction of the 3-chloro-4-
methylphenyl moiety into various molecular scaffolds, leading to the creation of substituted
ureas, carbamates, and other derivatives with significant applications in crop protection and
medicinal chemistry. This technical guide provides a comprehensive overview of the properties,
synthesis, and applications of 3-Chloro-4-methylphenyl isocyanate, with a focus on its role in
the preparation of the herbicide Chlorotoluron and other biologically relevant molecules.

Chemical and Physical Properties
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3-Chloro-4-methylphenyl isocyanate is a colorless to light brown solid or liquid with a
pungent odor.[1] It is essential to handle this compound with appropriate safety precautions
due to its toxicity and reactivity.[1] Key physical and chemical properties are summarized in
Table 1.

Table 1: Physicochemical Properties of 3-Chloro-4-methylphenyl Isocyanate

Property Value Reference(s)
CAS Number 28479-22-3 [2]
Molecular Formula CsHeCINO [2]
Molecular Weight 167.59 g/mol [2]
Appearance Col.orlt.ess to light brown solid o
or liquid
Boiling Point 107 °C at 3 mmHg [2]
Density 1.224 g/mL at 25 °C [2]
Refractive Index n20/D 1.557 [2]
Flash Point 109 °C [3]
Solubility Decomposes in water [3]

Reactivity and Applications in Organic Synthesis

The isocyanate functional group (-N=C=0) in 3-Chloro-4-methylphenyl isocyanate is highly
susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility as a synthetic
building block.

Synthesis of Substituted Ureas

The most prominent application of 3-Chloro-4-methylphenyl isocyanate is in the synthesis of
substituted ureas. The reaction with primary or secondary amines is typically rapid and
exothermic, yielding N,N'-disubstituted ureas.

General Reaction Scheme:
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Reactants
Nucleophilic
3-Chloro-4-methylphenyl Addition Product
Isocyanate

N-(3-ChIoro-4-methylphenyl)-N'-(R',R")-urea
I

Primary or Secondary
Amine (R'R"NH)
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Dissolve 3-Chloro-4-methylphenyl
isocyanate in an inert solvent
(e.g., toluene)

!

Add dimethylamine solution
(aqueous or in a solvent)
dropwise at controlled temperature

Stir the reaction mixture
at room temperature
Precipitate the product,
often by adding water
(Filter the solid producD
Wash the product with water
and/or a suitable solvent
(Dry the purified producD

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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